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Compound of Interest

Compound Name: 3-(Azidopropyl)triethoxysilane

Cat. No.: B1591837 Get Quote

This document provides a comprehensive technical overview of the safety data, handling

procedures, and hazard evaluation for 3-(Azidopropyl)triethoxysilane, intended for

researchers, scientists, and professionals in drug development and materials science.

Chemical Identification and Properties
3-(Azidopropyl)triethoxysilane is an organosilicon compound used as a coupling agent for

surface modification, particularly in the immobilization of biomolecules via "click chemistry".[1]

Its bifunctional nature, possessing a reactive azide group and hydrolyzable ethoxysilane

groups, requires careful handling.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 3-azidopropyl(triethoxy)silane[2]

CAS Number 83315-69-9[2][3]

EC Number 280-374-1[2][3]

Molecular Formula C₉H₂₁N₃O₃Si[1][2][3]

Molecular Weight 247.37 g/mol [1][2][3][4]

| Synonyms | (3-AZIDOPROPYL)TRIETHOXYSILANE[2] |
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Table 2: Physical and Chemical Properties

Property Value

Physical State Liquid[4][5]

Appearance Colorless to Straw/Amber liquid[1][4][5]

Odor Mild[4][5]

Boiling Point 72-75°C at 0.5 mmHg[1]

Density 0.981 g/mL at 20°C[1][6]

Refractive Index 1.4257[1][6]

| Hydrolytic Sensitivity | Reacts slowly with water and moisture.[5][6] |

Hazard Identification and Classification
This substance is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to skin contact, eye contact, and ingestion.

Table 3: GHS Hazard Classification

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[2][3]

Acute Toxicity, Dermal Category 3 / 4

H311: Toxic in contact with

skin[2][3][7] or H312: Harmful

in contact with skin[2]

Skin Irritation Category 2
H315: Causes skin irritation[2]

[3][5]

| Serious Eye Damage | Category 1 | H318: Causes serious eye damage[5] |

Key Hazards and Reactivity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/SIA0777.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIA0777.0_GHS+US_English+US.pdf
https://www.smolecule.com/products/s1902859
https://www.gelest.com/wp-content/uploads/product_msds/SIA0777.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIA0777.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIA0777.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIA0777.0_GHS+US_English+US.pdf
https://www.smolecule.com/products/s1902859
https://www.smolecule.com/products/s1902859
https://m.chemicalbook.com/ProductChemicalPropertiesCB8889641_EN.htm
https://www.smolecule.com/products/s1902859
https://m.chemicalbook.com/ProductChemicalPropertiesCB8889641_EN.htm
https://s3.amazonaws.com/gelest/sds/SIA0777.0_GHS+US_English+US.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB8889641_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Azidopropyl_triethoxysilane
https://wap.guidechem.com/msds/83315-69-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Azidopropyl_triethoxysilane
https://wap.guidechem.com/msds/83315-69-9.html
https://www.biosynth.com/Files/MSDS/ID/A3/MSDS_IDA31569_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Azidopropyl_triethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Azidopropyl_triethoxysilane
https://wap.guidechem.com/msds/83315-69-9.html
https://s3.amazonaws.com/gelest/sds/SIA0777.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0777.0_GHS+US_English+US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moisture Sensitivity: Reacts with water and moisture, liberating ethanol.[4][5] The hydrolysis

product, ethanol, can have chronic effects on the central nervous system.[4][5]

Acid Sensitivity: Contact with strong acids may lead to the formation of toxic and explosive

hydrazoic acid.[4][5]

Metal Reactivity: May form explosive heavy metal azides upon contact with copper, lead,

silver, mercury, brass, or bronze.[4][5]

Thermal Stability: Stable in sealed containers when stored below 30°C.[4][5] Exposure to

heat, sparks, or open flames should be avoided.[4][5]

Experimental Safety Protocols
The hazard classifications listed above are determined by standardized toxicological tests.

Below are summaries of the general methodologies for these key experiments.

Acute Dermal Toxicity (Based on OECD Guideline 402) This test evaluates the toxicity of a

substance upon dermal application.

Species Selection: A group of healthy adult animals (typically rats, rabbits, or guinea pigs) is

selected.

Dose Application: The test substance is applied uniformly to a shaved area of the skin

(approx. 10% of the body surface area). The area is covered with a porous gauze dressing.

Observation Period: Animals are observed for 14 days. Key observations include changes in

skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, and behavioral

patterns.

Endpoint: The primary endpoint is mortality. The LD50 (the dose estimated to be lethal to

50% of the test animals) is calculated. For 3-(Azidopropyl)triethoxysilane, this leads to a

classification of "Toxic" or "Harmful" in contact with skin.[2][3][7]

Skin Irritation (Based on OECD Guideline 404) This test assesses the potential of a substance

to cause reversible inflammatory changes to the skin.

Species Selection: Typically, a single healthy adult albino rabbit is used.
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Test Application: A small amount (0.5 mL for liquids) of the substance is applied to a patch of

shaved skin. A control patch is left untreated.

Exposure and Observation: The substance is held in contact with the skin for 4 hours. After

removal, the skin is evaluated for erythema (redness) and edema (swelling) at specific

intervals (1, 24, 48, and 72 hours).

Scoring: The reactions are scored on a numerical scale. The mean scores determine the

irritation category. For this compound, the results lead to the classification "Causes skin

irritation".[2][3][5]

Serious Eye Damage (Based on OECD Guideline 405) This test determines the potential for a

substance to produce serious, irreversible tissue damage to the eye.

Species Selection: A single healthy adult albino rabbit is used.

Test Application: A measured amount (0.1 mL for liquids) of the test substance is instilled into

the conjunctival sac of one eye. The other eye remains untreated as a control.

Observation Period: The eye is examined at 1, 24, 48, and 72 hours after application.

Observations focus on the cornea (opacity), iris, and conjunctiva (redness and swelling).

Endpoint: If severe and irreversible damage is observed at any point, the test is terminated.

The classification "Causes serious eye damage" indicates that the substance can cause

significant, persistent tissue damage to the eye.[5]

Safe Handling and Personal Protection
A systematic approach is mandatory when handling 3-(Azidopropyl)triethoxysilane. The

following workflow outlines the critical steps for ensuring laboratory safety.
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Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Cleanup & Disposal

Start: Review Experiment

Conduct Risk Assessment
(Review SDS, identify hazards)

Setup Engineering Controls
(Fume hood, safety shower access)

Select & Inspect PPE

Handle Chemical in Fume Hood
(Ground container, avoid moisture)

Spill Occurs!

Decontaminate Work Area
& Glassware

Use Spill Kit
(Absorb, contain, clean)

Yes

Dispose of Waste
(Follow institutional guidelines)

Doff PPE Correctly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-(Azidopropyl)triethoxysilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1591837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye Protection

Chemical safety goggles.
Contact lenses should not
be worn.[4]

Protects against splashes
that can cause serious eye
damage.[4][5]

Hand Protection
Neoprene or nitrile rubber

gloves.[4]

Prevents skin contact, which

causes irritation and toxic

effects.[4][5][7]

Skin/Body Protection
Wear suitable protective

clothing (e.g., lab coat).[4]

Minimizes the risk of accidental

skin exposure.

| Respiratory Protection | Use in a well-ventilated area or under a fume hood.[5] If inhalation

risk is high, use a NIOSH-certified respirator.[4][5] | Protects against irritation of the respiratory

tract from vapors or mists.[4][5] |

Storage and Disposal
Storage:

Keep containers tightly closed in a dry, well-ventilated place.[5][8]

Store in sealed containers at temperatures below 30°C.[4][5]

Store away from incompatible materials, including acids, alcohols, amines, water, oxidizing

agents, and certain metals (copper, lead, silver).[4][5]

Disposal:

Waste should be treated as hazardous. Do not dispose of waste into sewers.[4][5]

Disposal should be carried out by a licensed professional in accordance with local, state, and

federal regulations. Incineration may be a suitable method.[4][5]

Avoid release to the environment.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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